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Compound of Interest

Compound Name: Aticaprant

Cat. No.: B605669 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

Aticaprant (also known as CERC-501, JNJ-67953964, LY2456302), a κ-opioid receptor (KOR)

antagonist. Adherence to these procedures is critical for ensuring personnel safety,

environmental protection, and regulatory compliance.

Hazard Identification and Classification
Aticaprant is classified with the following hazards:

Acute oral toxicity (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

It is crucial to handle Aticaprant with appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye/face protection.[1] All handling should occur in a

well-ventilated area to avoid inhalation of dust or fumes.[1]

Aticaprant Disposal Protocol: A Step-by-Step Guide
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The disposal of Aticaprant and its associated waste must be managed as hazardous chemical

waste. Do not dispose of Aticaprant down the drain or in regular trash.

Step 1: Waste Segregation

Grossly Contaminated Waste: This includes pure, unused, or expired Aticaprant, reaction

mixtures containing Aticaprant, and any spills or grossly contaminated materials. This waste

is considered "bulk" hazardous chemical waste.

Trace Contaminated Waste: This category includes items with minimal residual

contamination, such as empty vials, weigh boats, and lightly contaminated gloves and bench

paper. While some regulations differentiate between bulk and trace contamination, it is best

practice to manage all chemically contaminated solid waste as hazardous.[2][3]

Step 2: Containerization

Bulk Waste (Solid & Liquid):

Collect in a designated, leak-proof, and sealable hazardous waste container.

The container must be compatible with the chemical nature of the waste. For Aticaprant,
a high-density polyethylene (HDPE) container is generally suitable.

Never mix incompatible waste streams.

Sharps Waste:

Syringes and needles used for dissolving or administering Aticaprant must be disposed of

in a designated sharps container for chemical-contaminated sharps.[2][4] If the syringe

contains residual drug, it should be managed as bulk hazardous waste.[2]

Trace Contaminated Solids:

Place in a designated hazardous waste bag or container, often referred to as a "RCRA

black box" in the United States.[5]

Step 3: Labeling
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All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "Aticaprant" and any other chemical constituents.

The approximate percentage of each component.

The specific hazard characteristics (e.g., "Toxic").

The date accumulation started.

The name and contact information of the generating laboratory or researcher.

Step 4: Storage

Store sealed hazardous waste containers in a designated satellite accumulation area within

or near the laboratory.

The storage area should be secure, away from general traffic, and have secondary

containment to capture any potential leaks.

Do not accumulate more than the regulatory limit of hazardous waste in a satellite

accumulation area (e.g., 55 gallons in the U.S.).

Step 5: Disposal and Removal

Contact your institution's Environmental Health and Safety (EHS) department for pickup and

disposal of the hazardous waste.

EHS will arrange for a licensed hazardous waste disposal company to transport and dispose

of the material in accordance with all local, state, and federal regulations.[2][3]

Quantitative Data Summary
While specific disposal-related quantitative data for Aticaprant is not available, the following

table summarizes its relevant physical and chemical properties.
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Property Value Source

CAS Number 1174130-61-0 [6]

Molecular Formula C₂₆H₂₇FN₂O₂ [6]

Molar Mass 418.5 g/mol [6]

Solubility
DMSO: 5 mg/ml, Ethanol: 3

mg/ml, DMF: 1 mg/ml

Relative Density 1.201 g/cm³ [1]

Visual Guidance for Aticaprant Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated during research involving Aticaprant.
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Caption: Decision workflow for the proper segregation and disposal of Aticaprant waste.

Disclaimer: This document provides general guidance. Researchers must consult their

institution's specific waste management policies and the relevant Safety Data Sheet (SDS)

before handling and disposing of Aticaprant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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